N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(propylamino)benzene-1-sulfonamide
Overview
Description
N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(propylamino)benzene-1-sulfonamide, often referred to as MTT, is a synthetic benzene sulfonamide that is widely used in scientific research. MTT is a popular reagent for biochemical and physiological studies due to its ability to measure cell viability and proliferation, as well as its low cost and easy synthesis. It is also used for various other applications such as drug delivery, cell imaging, and enzyme assays.
Mechanism of Action
MTT works by entering cells and being reduced by mitochondrial enzymes to form a formazan dye. This formazan dye is then trapped inside the cells, where it can be measured. The amount of formazan dye present in the cells is directly proportional to the number of viable cells.
Biochemical and Physiological Effects
MTT has been shown to have a variety of biochemical and physiological effects. It has been found to be a potent inhibitor of mitochondrial respiration, which can lead to decreased cell proliferation. It has also been found to inhibit DNA synthesis, which can lead to cell death. Additionally, MTT has been found to be a powerful antioxidant, which can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
MTT has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, making it a cost-effective reagent. It is also a non-toxic compound, making it safe to use in laboratory settings. Additionally, MTT is stable under a wide range of temperatures and pH levels, making it ideal for use in long-term experiments.
The main limitation of MTT is that it can only measure the number of viable cells, not the number of dead cells. Additionally, MTT is not suitable for measuring the effects of drugs on cells, as it is not very selective for particular cell types.
Future Directions
MTT can be used in a variety of future applications. It can be used to study the effects of drugs on specific cell types, as well as to measure the effects of drugs on mitochondrial respiration. Additionally, MTT can be used to study the effects of oxidative stress on cells, as well as the effects of environmental toxins on cells. Finally, MTT can be used to study the effects of drugs on gene expression and protein production.
Synthesis Methods
MTT is synthesized from sulfanilamide and 2-methyl-2H-tetrazol-5-yl chloride in a two-step process. The first step involves the reaction of sulfanilamide with sodium nitrite to form sulfanilamide nitrite. The second step involves the reaction of the sulfanilamide nitrite with 2-methyl-2H-tetrazol-5-yl chloride to form MTT.
Scientific Research Applications
MTT is used in a variety of scientific research applications. It is commonly used to measure cell viability and proliferation, as well as to study the effects of drugs on cells. It is also used for enzyme assays, drug delivery, and cell imaging.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(propylamino)benzene-1-sulfonamide involves the reaction of 4-(propylamino)benzenesulfonyl chloride with 2-methyl-2H-1,2,3,4-tetrazole in the presence of a base to form the desired product.", "Starting Materials": [ "4-(propylamino)benzenesulfonyl chloride", "2-methyl-2H-1,2,3,4-tetrazole", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve 4-(propylamino)benzenesulfonyl chloride in a suitable solvent (e.g. dichloromethane) and add a catalytic amount of base (e.g. triethylamine).", "Step 2: Add 2-methyl-2H-1,2,3,4-tetrazole to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 4: Purify the product by column chromatography or recrystallization to obtain N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(propylamino)benzene-1-sulfonamide as a white solid." ] } | |
CAS RN |
1520598-09-7 |
Product Name |
N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(propylamino)benzene-1-sulfonamide |
Molecular Formula |
C11H16N6O2S |
Molecular Weight |
296.3 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
